1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate

• IUPAC Name: (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) 2-(1,3-benzoxazol-2-ylsulfanyl)acetate
• InChI: InChI=1S/C19H23NO3S/c1-18(2)12-8-9-19(18,3)15(10-12)23-16(21)11-24-17-20-13-6-4-5-7-14(13)22-17/h4-7,12,15H,8-11H2,1-3H3
• InChI Key: GCRQOKVKSBBEHO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)OC(=O)CSC3=NC4=CC=CC=C4O3)C)C
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate is not fully understood. However, it is believed to act as a ligand for metal ions, forming metal complexes that can catalyze various reactions. It has also been shown to generate singlet oxygen upon irradiation, which can induce cell death in cancer cells.
Biochemical and Physiological Effects:
1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate has shown low toxicity in vitro and in vivo studies. It has been shown to have no significant effect on cell viability or proliferation in normal cells. However, it has shown potential as a photosensitizer for photodynamic therapy in cancer treatment, inducing cell death in cancer cells upon irradiation.

Advantages and Limitations for Lab Experiments

The advantages of using 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate in lab experiments include its low toxicity, ease of synthesis, and potential applications in various fields of scientific research. However, its limitations include its limited solubility in aqueous solutions, which can hinder its use in certain experiments.

Future Directions

There are several future directions for the use of 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate in scientific research. It can be further explored as a fluorescent probe for the detection of other metal ions. Its potential as a photosensitizer for photodynamic therapy can also be further investigated, including its efficacy in combination with other cancer treatments. Furthermore, its use as a ligand in the synthesis of metal complexes can be further explored for catalytic reactions in various fields.

Synthesis Methods

The synthesis of 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate involves the reaction of 1,3-benzoxazole-2-thiol with 1,7,7-trimethylbicyclo[2.2.1]hept-2-ene-2-carboxylic acid in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain a pure product.

Scientific Research Applications

1,7,7-trimethylbicyclo[2.2.1]hept-2-yl (1,3-benzoxazol-2-ylthio)acetate has shown potential applications in various fields of scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a ligand in the synthesis of metal complexes for catalytic reactions. Furthermore, it has shown potential as a photosensitizer for photodynamic therapy in cancer treatment.